Cas no 17245-62-4 (1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester
• CAS No: 17245-62-4
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5253964
• Update Time: 2025-10-31

1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester

• Inchi： 1S/C6H8N2O3/c1-8-4(5(9)11-2)3-7-6(8)10/h3H,1-2H3,(H,7,10)
• InChI Key： MBRNKGJROSUDBL-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(OC)=O)N1C

Additional information on 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester

1H-Imidazole-4-carboxylic Acid, 2,3-Dihydro-3-Methyl-2-Oxo-, Methyl Ester (CAS No. 17245-62-4)

1H-Imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester, also known by its CAS number 17245-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a methyl ester group attached to the imidazole ring, along with a dihydroxy substituent that introduces additional functional complexity.

The synthesis of 1H-imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including condensation reactions and catalytic processes, to optimize its synthesis. These efforts have been driven by the compound's potential as a precursor for more complex molecules or as an active ingredient in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its application in drug discovery. Studies have shown that imidazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, recent research has highlighted the potential of CAS No. 17245-62-4 as a candidate for developing novel anticancer agents. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation, making it a valuable lead compound for further investigation.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique chemical structure makes it suitable for use in the development of advanced materials such as polymers and coatings. Researchers have explored its role as a building block for constructing functional materials with tailored properties, including improved mechanical strength and thermal stability.

The structural versatility of 1H-imidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-, methyl ester has also led to its use in catalysis. Recent studies have demonstrated its ability to act as an organocatalyst in various organic transformations, such as asymmetric synthesis and enantioselective reactions. This highlights its potential as a green and sustainable alternative to traditional catalysts.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is crucial for ensuring its safe use. Recent toxicological studies have provided insights into its acute and chronic effects on various organisms. These findings are essential for regulatory agencies to establish guidelines for handling and disposing of this compound.

In conclusion, CAS No. 17245-62-4, or 1H-imidazole-4-carboxylic acid, represents a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Ongoing research continues to uncover new aspects of its chemistry and biology, underscoring its importance in both academic and industrial settings.